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Compound of Interest

Compound Name: Sudan red 7B-d5

Cat. No.: B15558912

Get Quote

Technical Guide: Sudan Red 7B-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan Red

7B. Due to the limited availability of specific data for the deuterated form, this guide primarily

presents information for the non-deuterated Sudan Red 7B, with the key difference for the d5

variant being its higher molecular weight. Sudan Red 7B-d5 is commonly utilized as an internal

standard in analytical methodologies for the detection of banned dyes in various matrices.

Core Physical and Chemical Properties
The physical and chemical properties of Sudan Red 7B are summarized below. The deuterated

form, Sudan Red 7B-d5, is expected to have very similar properties, with a notable increase in

molecular weight due to the presence of five deuterium atoms.

Table 1: Physical and Chemical Properties of Sudan Red 7B and Sudan Red 7B-d5
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Property Sudan Red 7B Sudan Red 7B-d5 Reference

Appearance Dark red powder

Not specified

(expected to be a dark

red powder)

[1]

Molecular Formula C₂₄H₂₁N₅ C₂₄H₁₆D₅N₅ [2]

Molecular Weight 379.46 g/mol 384.49 g/mol [2][3]

Melting Point 130 °C (decomposes) Not specified

Boiling Point Not available Not available

Solubility

DMF: 30

mg/mLDMSO: 30

mg/mLDMSO:PBS

(pH 7.2) (1:1): 0.5

mg/mLEthanol: 1

mg/mLAcetone: 10

mg/mL

Not specified [4]

UV/Vis Absorption

Maxima (λmax)

227 nm, 256 nm, 525

nm

Not specified

(expected to be very

similar to the non-

deuterated form)

[4]

Spectroscopic Data
Sudan Red 7B exhibits characteristic absorption peaks in the ultraviolet and visible regions of

the electromagnetic spectrum, which are utilized for its detection and quantification.

Table 2: Spectroscopic Properties of Sudan Red 7B

Technique Wavelength (nm) Solvent Reference

UV/Vis Spectroscopy 227, 256, 525 Not specified [4]
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The following protocols are representative examples for the extraction and analysis of Sudan

dyes from food matrices, where Sudan Red 7B-d5 would be used as an internal standard.

Sample Preparation: Pressurized Liquid Extraction
(PLE)
This method is effective for the extraction of Sudan dyes from solid food samples like chili

powder.

Apparatus: Pressurized Liquid Extraction System.

Procedure:

Mix 1 gram of the homogenized food sample with a diatomaceous earth filler.

Spike the sample with a known concentration of Sudan Red 7B-d5 internal standard

solution.

Pack the mixture into an extraction cell.

Perform the extraction with acetonitrile as the solvent under the following conditions:

Temperature: 100°C

Pressure: 1500 psi

Static Time: 5 minutes

Number of Cycles: 2

Collect the extract and evaporate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

[4]

Analytical Method: High-Performance Liquid
Chromatography with Tandem Mass Spectrometry
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(HPLC-MS/MS)
This is a highly sensitive and selective method for the quantification of Sudan dyes.

Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer with an

electrospray ionization (ESI) source.

Chromatographic Conditions:

Table 3: HPLC-MS/MS Parameters for Sudan Dye Analysis

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 mm x

100 mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient

Start with 50% B, increase to 95% B over 10

minutes, hold for 2 minutes, then return to

initial conditions and equilibrate.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Ionization Mode Positive Electrospray Ionization (ESI+)

Monitored Transitions (MRM)

For Sudan Red 7B: m/z 380.2 → 199.1,

273.1For Sudan Red 7B-d5: m/z 385.2 →

[product ions to be determined empirically]

Quantification: The concentration of Sudan Red 7B in the sample is determined by

comparing the peak area ratio of the analyte to the internal standard (Sudan Red 7B-d5)

against a calibration curve prepared with known concentrations of the analyte and a constant

concentration of the internal standard.
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Visualizations
Experimental Workflow for Sudan Dye Analysis
The following diagram illustrates the general workflow for the analysis of Sudan dyes in food

samples using an internal standard like Sudan Red 7B-d5.

Food Sample
Spike with

Sudan Red 7B-d5
(Internal Standard)

Homogenization Pressurized Liquid
Extraction (PLE) Evaporation Reconstitution HPLC-MS/MS

Analysis
Data Processing &

Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of Sudan dyes.

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. The physical and chemical data for Sudan Red 7B-d5 are

limited, and the information for the non-deuterated form is provided as a close approximation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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